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Compound of Interest

Compound Name: 6-Hydroxyisonicotinic acid N-oxide

CAS No.: 90037-89-1

Cat. No.: B1215616

Get Quote

This technical guide provides a comprehensive analysis of 6-Hydroxyisonicotinic acid N-
oxide, a significant heterocyclic compound, through the primary spectroscopic techniques of

Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry

(MS). This document is designed for researchers, scientists, and professionals in drug

development, offering in-depth, field-proven insights into the structural elucidation of this

molecule.

Introduction: The Structural Nuances of 6-
Hydroxyisonicotinic Acid N-oxide
6-Hydroxyisonicotinic acid N-oxide is a derivative of isonicotinic acid, which itself is an

isomer of nicotinic acid (Vitamin B3).[1][2] The introduction of a hydroxyl group and an N-oxide

functionality dramatically alters the molecule's electronic properties and chemical behavior,

making precise structural confirmation essential for its application in pharmaceutical and

materials science.

A critical aspect of this molecule's structure is the pronounced tautomerism. It predominantly

exists not as a hydroxypyridine, but as the more stable pyridone tautomer: 1,6-dihydro-6-oxo-
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isonicotinic acid N-oxide. This preference is driven by the stability of the amide-like system

within the ring and favorable charge distribution in its resonance structures.[3] This guide will

interpret all spectroscopic data based on this dominant tautomeric form.

Caption: Tautomeric equilibrium of 6-Hydroxyisonicotinic acid N-oxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Core Structure
NMR spectroscopy is the cornerstone for elucidating the carbon-hydrogen framework. The N-

oxide group significantly influences the electronic environment, generally causing a downfield

shift (deshielding) of the ring protons and carbons compared to the parent pyridine.[4]

¹H NMR Analysis
The ¹H NMR spectrum is expected to show three distinct signals in the aromatic region,

corresponding to the three protons on the pyridine ring. The protons ortho (H2, H6) and para

(H4) to the nitrogen are most affected by N-oxidation. In this specific molecule, the protons are

at positions 2, 3, and 5.

H-2: Expected to be the most downfield proton due to its proximity to the electron-

withdrawing N-oxide group. It will appear as a doublet.

H-5: Influenced by both the adjacent carbonyl group and the N-oxide, appearing as a doublet

of doublets.

H-3: Expected to be the most upfield of the three, appearing as a doublet.

Exchangeable Protons (N-H, COOH): Two broad singlets are expected for the N-H of the

pyridone and the carboxylic acid proton. Their chemical shifts are highly dependent on the

solvent and concentration. In D₂O, these signals will disappear due to proton-deuterium

exchange.

¹³C NMR Analysis
The ¹³C NMR spectrum provides insight into the carbon skeleton. N-oxidation typically

deshields the C2/C6 and C4 carbons.[4][5]
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C-4 (Carboxylated Carbon): This quaternary carbon will have a chemical shift influenced by

its direct attachment to the carboxylic acid group.

C-6 (Carbonyl Carbon): Due to its C=O character in the pyridone tautomer, this carbon will

be significantly downfield, typically >160 ppm.

C-2, C-3, C-5: These carbons will appear in the aromatic region, with C-2 being the most

deshielded due to the N-oxide.

Carboxyl Carbon (COOH): This will be the most downfield signal, typically in the 165-175

ppm range.

Predicted NMR Data Summary
The following table summarizes the predicted chemical shifts (δ) in ppm, based on data from

analogous compounds like pyridine N-oxide and 6-hydroxynicotinic acid.[6]

Position ¹H NMR (ppm) Multiplicity ¹³C NMR (ppm)

H-2 ~8.2 - 8.4 d ~138 - 141

H-3 ~7.2 - 7.4 d ~125 - 128

H-5 ~7.5 - 7.7 dd ~128 - 131

N-H >10 (broad) s -

COOH >11 (broad) s ~165 - 170

C-4 - - ~135 - 138

C-6 - - ~160 - 165

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent

(e.g., DMSO-d₆ or D₂O). DMSO-d₆ is often preferred as it allows for the observation of

exchangeable N-H and COOH protons.

Instrumentation: Use a standard NMR spectrometer (e.g., 400 MHz or higher).
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Data Acquisition: Acquire a standard ¹H spectrum, followed by a ¹³C{¹H} spectrum.

Structural Confirmation (Optional): If assignments are ambiguous, perform 2D NMR

experiments such as COSY (to establish H-H couplings) and HSQC/HMBC (to correlate ¹H

and ¹³C signals).

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy excels at identifying the key functional groups within the molecule by detecting

their characteristic vibrational frequencies.

N-O Stretch: This is a hallmark of N-oxides. A strong, sharp absorption band is expected in

the 1250-1300 cm⁻¹ region.[7][8]

C=O Stretch (Carboxylic Acid): A strong, sharp band typically appears around 1700-1730

cm⁻¹.

C=O Stretch (Pyridone): The ring carbonyl will exhibit a strong absorption band, usually

around 1640-1680 cm⁻¹.

O-H Stretch: A very broad band from ~2500 to 3300 cm⁻¹ is characteristic of the hydrogen-

bonded O-H group in the carboxylic acid.

N-H Stretch: A moderate, broad band around 3100-3300 cm⁻¹ is expected for the N-H group

of the pyridone.

C=C and C=N Ring Vibrations: Multiple sharp bands will be present in the 1400-1600 cm⁻¹

region, characteristic of the aromatic-like ring.

Key IR Absorption Bands
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Functional Group Vibrational Mode
Expected

Wavenumber (cm⁻¹)
Intensity

Carboxylic Acid O-H Stretch 2500 - 3300 Broad, Strong

Pyridone N-H Stretch 3100 - 3300 Broad, Medium

Carboxylic Acid C=O Stretch 1700 - 1730 Strong

Pyridone C=O Stretch 1640 - 1680 Strong

Aromatic Ring C=C / C=N Stretch 1400 - 1600 Medium-Strong

N-Oxide N-O Stretch 1250 - 1300 Strong

Experimental Protocol: ATR-IR Spectroscopy
Sample Preparation: Place a small amount of the powdered sample directly onto the crystal

of an Attenuated Total Reflectance (ATR) accessory.

Background Scan: Perform a background scan with a clean, empty ATR crystal to subtract

atmospheric H₂O and CO₂ signals.

Sample Scan: Acquire the sample spectrum, typically by co-adding 16 or 32 scans for a

good signal-to-noise ratio.

Data Analysis: Identify the key absorption peaks and assign them to the corresponding

functional groups.

Mass Spectrometry (MS): Determining Mass and
Fragmentation
Mass spectrometry provides the molecular weight and crucial structural information through the

analysis of fragmentation patterns. Electrospray ionization (ESI) is a suitable soft ionization

technique for this polar molecule.

Molecular Ion: In positive ion mode (ESI+), the protonated molecule [M+H]⁺ is expected at

m/z 156. In negative ion mode (ESI-), the deprotonated molecule [M-H]⁻ is expected at m/z

154.
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Key Fragmentations: Pyridine N-oxides are known to undergo characteristic fragmentations.

[9]

Loss of Oxygen ([M-O]): A common pathway for N-oxides is the loss of an oxygen atom

(16 Da) from the molecular ion, leading to a fragment corresponding to 6-hydroxynicotinic

acid.[9]

Loss of H₂O: The presence of the carboxylic acid and hydroxyl/pyridone groups makes the

loss of water (18 Da) a likely fragmentation step.

Loss of CO₂: Decarboxylation, the loss of CO₂ (44 Da) from the molecular ion, is a

characteristic fragmentation of carboxylic acids.

Loss of OH: A loss of a hydroxyl radical (17 Da) is also possible.[9]
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[M+H]⁺
m/z 156

[M+H-O]⁺
m/z 140

- O (16 Da)

[M+H-H₂O]⁺
m/z 138

- H₂O (18 Da)

[M+H-CO₂]⁺
m/z 112

- CO₂ (44 Da)

[M+H-O-CO₂]⁺
m/z 96

- CO₂ (44 Da)

Experimental Analysis

Data Interpretation

Conclusion

Sample of
6-Hydroxyisonicotinic

acid N-oxide

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Framework & Connectivity
(H & C Environment)

Functional Groups
(N-O, C=O, O-H)

Molecular Weight & Formula
(m/z 155.03)

Confirmed Structure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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